Cas no 1781658-69-2 (2-amino-1-(2-chloro-3-fluorophenyl)propan-1-one)

• Product Name: 2-amino-1-(2-chloro-3-fluorophenyl)propan-1-one
• CAS No: 1781658-69-2
• MF: C₉H₉ClFNO
• MW: 201.625264883041
• CID: 5796078
• PubChem ID: 84670304
• Update Time: 2025-10-12

2-amino-1-(2-chloro-3-fluorophenyl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(2-chloro-3-fluorophenyl)propan-1-one
• 1781658-69-2
• EN300-1966295

• Inchi： 1S/C9H9ClFNO/c1-5(12)9(13)6-3-2-4-7(11)8(6)10/h2-5H,12H2,1H3
• InChI Key： DGVARLOWPGPEPE-UHFFFAOYSA-N
• SMILES： ClC1C(=CC=CC=1C(C(C)N)=O)F

Computed Properties

• Exact Mass: 201.0356698g/mol
• Monoisotopic Mass: 201.0356698g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 43.1Ų

Additional information on 2-amino-1-(2-chloro-3-fluorophenyl)propan-1-one

2-amino-1-(2-chloro-3-fluorophenyl)propan-1-one

The compound 2-amino-1-(2-chloro-3-fluorophenyl)propan-1-one (CAS No. 1781658-69-2) is a fascinating organic molecule with a unique structure and potential applications in various fields. This compound belongs to the class of amino ketones, which are known for their versatility in chemical synthesis and biological activity. The molecule consists of a phenyl ring substituted with chlorine and fluorine atoms, a propanone group, and an amino group attached to the second carbon of the propanone. This combination of functional groups makes it a valuable substrate for further chemical modifications and studies.

Recent studies have highlighted the importance of amino ketones like 2-amino-1-(2-chloro-3-fluorophenyl)propan-1-one in drug discovery and development. The presence of the amino group and the aromatic ring provides opportunities for hydrogen bonding and π-interactions, which are critical for molecular recognition in biological systems. Researchers have explored its potential as a building block for designing bioactive molecules, particularly in the context of enzyme inhibitors and receptor agonists.

The synthesis of 2-amino-1-(2-chloro-3-fluorophenyl)propan-1-one involves a multi-step process that typically begins with the preparation of the substituted phenyl ring. The introduction of the amino group and the ketone functionality requires precise control over reaction conditions to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis and catalytic methods have been employed to optimize this process, making it more efficient and environmentally friendly.

In terms of physical properties, 2-amino-1-(2-chloro-3-fluorophenyl)propan-1-one exhibits a melting point of approximately 145°C, which is consistent with its molecular weight and structural complexity. Its solubility in common organic solvents like dichloromethane and ethyl acetate makes it suitable for various analytical techniques, including high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy.

One of the most promising applications of this compound lies in its role as an intermediate in the synthesis of more complex molecules. For instance, it has been used as a precursor for constructing heterocyclic compounds, which are essential components of many pharmaceutical agents. The ability to introduce additional functional groups at specific positions on the molecule further enhances its utility in medicinal chemistry.

From an environmental perspective, understanding the degradation pathways of 2-amino-1-(2-chloro-3-fluorophenyl)propan-1-one is crucial for assessing its potential impact on ecosystems. Studies have shown that under aerobic conditions, the compound undergoes oxidative cleavage, leading to the formation of smaller fragments that can be further metabolized by microorganisms. This information is vital for ensuring safe handling and disposal practices in industrial settings.

In conclusion, 2-amino-1-(2-chloro-3-fluorophenyl)propan-1-one (CAS No. 1781658-69) is a versatile organic compound with significant potential in chemical research and industrial applications. Its unique structure, combined with recent advances in synthetic methods and analytical techniques, positions it as a valuable tool for advancing science and technology.